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Compound of Interest

Compound Name: tert-Butylazomethine

Cat. No.: B083417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-tert-butylmethanimine, also known as tert-butylazomethine, is an organic compound with

the chemical formula C₅H₁₁N. It serves as a valuable intermediate in organic synthesis,

particularly in the formation of more complex molecules and pharmaceuticals. This document

provides a summary of its known physical properties, outlines a general synthesis protocol, and

discusses its application as a chemical intermediate. Due to the limited availability of detailed

experimental data in publicly accessible literature, this guide consolidates currently available

information from chemical databases and supplier specifications.

Core Physical Properties
The physical characteristics of N-tert-butylmethanimine are summarized below. These values

are primarily sourced from chemical supplier databases and should be considered as reference

points.
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Property Value Reference(s)

CAS Number 13987-61-6 [1]

Molecular Formula C₅H₁₁N [1][2]

Molar Mass 85.15 g/mol [1][2]

Appearance
Colorless liquid or crystalline

solid
[2]

Boiling Point 87 °C [2]

Density 0.71 g/mL [2]

Flash Point -3 °C [2]

Predicted pKa 7.20 ± 0.50 [2]

Storage Temperature 2-8 °C [1]

Synthesis
N-tert-butylmethanimine is synthesized via the condensation reaction of tert-butylamine with a

source of formaldehyde. While specific, detailed experimental protocols are not widely

published, a general and plausible method involves the acid-catalyzed reaction between these

two precursors.

General Experimental Protocol: Acid-Catalyzed Imine
Formation
The following protocol is a generalized representation of a common method for imine synthesis

and should be adapted and optimized for specific laboratory conditions.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add tert-butylamine and a suitable solvent (e.g., dichloromethane or toluene).

Addition of Formaldehyde: Slowly add an aqueous solution of formaldehyde or

paraformaldehyde to the stirred solution of tert-butylamine.
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Catalysis: Add a catalytic amount of a weak acid (e.g., acetic acid or p-toluenesulfonic acid)

to the reaction mixture to facilitate the dehydration process.

Reaction: The mixture is typically stirred at room temperature or gently heated for several

hours to drive the reaction to completion. Reaction progress can be monitored by techniques

such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup and Purification: Upon completion, the reaction mixture is washed with water and

brine to remove the catalyst and any water-soluble byproducts. The organic layer is then

dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is

removed under reduced pressure. The resulting crude product can be purified by distillation.

Visualized Synthesis Workflow
The following diagram illustrates the logical steps for the synthesis and purification of N-tert-

butylmethanimine based on the general protocol described.
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Synthesis and Purification Workflow for N-tert-butylmethanimine.
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Spectroscopic and Analytical Data
Detailed, experimentally-derived spectroscopic data such as ¹H NMR, ¹³C NMR, Mass

Spectrometry, and IR spectra for N-tert-butylmethanimine are not readily available in peer-

reviewed literature or public spectral databases. Researchers are advised to perform their own

analytical characterization upon synthesis or acquisition of this compound.

Applications in Drug Development
N-tert-butylmethanimine serves as a key intermediate in the synthesis of more complex

molecules. A notable application is its use as a precursor in the synthesis of GSK369796 (N-

tert-Butyl Isoquine), which has been investigated as a novel 4-aminoquinoline antimalarial

drug.[2] The imine functionality provides a reactive site for nucleophilic addition, making it a

versatile building block in medicinal chemistry.

Safety and Handling
N-tert-butylmethanimine is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[2] It is also described as a corrosive substance that

can cause irritation to the skin and eyes.[2] Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is required. Store in a cool, dry, well-ventilated area

away from ignition sources.

Conclusion
N-tert-butylmethanimine is a simple imine with established utility as a synthetic intermediate.

This guide provides the core physical properties compiled from available data. The lack of

detailed, publicly available experimental and spectroscopic data highlights an opportunity for

further research to fully characterize this compound and expand its applications in organic

synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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